N-cyclopropyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-cyclopropyl-1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H21FN2O/c17-15-4-2-1-3-13(15)11-19-9-7-12(8-10-19)16(20)18-14-5-6-14/h1-4,12,14H,5-11H2,(H,18,20)
• InChI Key: HRTFTBLBQFSUPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C16H21FN2O
• Molecular Weight: 276.35 g/mol

Description

N-cyclopropyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide is a synthetic compound that has gained attention in the scientific community due to its potential use as a pharmacological tool for studying the central nervous system. This compound is often referred to as CPP-115 and is a derivative of the well-known drug, vigabatrin.

Mechanism of Action

CPP-115 works by inhibiting the activity of GABA-T, which leads to an increase in the concentration of GABA in the brain. This increase in GABA concentration has been shown to have a number of effects on the central nervous system, including anxiolytic, anticonvulsant, and antipsychotic effects.
Biochemical and Physiological Effects:
In addition to its effects on the central nervous system, CPP-115 has also been shown to have effects on other physiological systems. For example, it has been shown to reduce the growth of certain types of cancer cells, and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP-115 in laboratory experiments is its specificity for GABA-T. This allows researchers to selectively manipulate the concentration of GABA in the brain, without affecting other neurotransmitter systems. However, there are also limitations to the use of CPP-115, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are a number of potential future directions for research on CPP-115. For example, researchers could investigate its potential use in the treatment of neurological disorders such as epilepsy, anxiety, and schizophrenia. Additionally, there is potential for the development of new drugs based on the structure of CPP-115, which could have improved efficacy and fewer side effects than existing drugs. Finally, researchers could investigate the potential use of CPP-115 in combination with other drugs, to enhance its effects or to reduce its toxicity.

Scientific Research Applications

CPP-115 has been used extensively in scientific research to study the role of the enzyme, GABA transaminase (GABA-T), in the central nervous system. This enzyme is responsible for the breakdown of the neurotransmitter, gamma-aminobutyric acid (GABA), which is a key inhibitory neurotransmitter in the brain.